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Compound of Interest

Compound Name: KD 5170

Cat. No.: B1663023 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) with detailed disposal procedures for KD
5170 was found in the public domain. The following guidance is based on the available

chemical properties and general best practices for laboratory chemical waste disposal. It is

imperative to consult with your institution's Environmental Health and Safety (EHS) department

and a licensed hazardous waste disposal company for specific instructions.

KD 5170 is a potent, non-selective histone deacetylase (HDAC) inhibitor used in research.[1]

As an antiproliferative agent that can induce oxidative stress and DNA damage, it should be

handled with care throughout its lifecycle, including disposal.[1] This document provides a

summary of its known properties and a general framework for its safe disposal.

Chemical and Physical Properties of KD 5170
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Property Value Source

CAS Number 940943-37-3 [1][2]

Molecular Formula C₂₀H₂₅N₃O₅S₂ [1][2][3]

Molecular Weight 451.6 g/mol [1][2]

Form Solid [1]

Purity ≥95% - >96% [1][3][4]

Solubility Soluble in DMSO to 100 mM [1]

Storage

Store at -20°C under

desiccating conditions.[1]

Stock solutions can be stored

at -80°C for up to 6 months or

-20°C for up to 1 month.[5]

[1][5]

Proper Disposal Procedures for KD 5170
Given that KD 5170 is a biologically active chemical compound, it must be treated as

hazardous waste. Do not dispose of KD 5170 down the drain or in regular trash.

Step-by-Step Disposal Guidance:

Consult Institutional and Local Regulations: Before proceeding, review your organization's

chemical hygiene plan and consult with your EHS department. All chemical waste disposal

must comply with local, state, and federal regulations.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling KD
5170 waste, including safety glasses, chemical-resistant gloves, and a lab coat.

Waste Collection:

Collect waste KD 5170 (pure solid, contaminated solutions, or contaminated materials) in

a dedicated, properly labeled, and compatible hazardous waste container.
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The container must be clearly marked with the words "Hazardous Waste" and the full

chemical name: "KD 5170".

Keep the waste container securely closed except when adding waste.

Waste Segregation:

Do not mix KD 5170 waste with other chemical waste streams unless explicitly permitted

by your EHS department.

Keep solid waste separate from liquid waste.

Contaminated sharps (needles, razor blades) should be disposed of in a designated

sharps container.

Decontamination of Labware:

Reusable labware that has come into contact with KD 5170 should be decontaminated. A

common procedure involves rinsing with a suitable solvent (such as ethanol or

isopropanol) to remove the compound, followed by washing with soap and water.

The initial solvent rinse should be collected as hazardous waste.

Disposal of Empty Containers:

Empty containers that held KD 5170 should be managed as hazardous waste and not be

rinsed out, as per guidelines for P-listed waste containers, unless otherwise directed by

your EHS professional. Deface the label on the empty container.

Arrange for Professional Disposal:

Contact your institution's EHS department or a certified environmental waste disposal

company to arrange for the pickup and proper disposal of the KD 5170 waste. Provide

them with as much information as possible about the waste, including its composition and

volume.

Disposal Workflow
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Preparation & Collection

Handling & Storage

Final Disposal

Start: KD 5170 Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a Labeled,
Compatible Hazardous Waste Container

Segregate Solid, Liquid, and
Sharps Waste Streams

Store Securely in a Designated
Hazardous Waste Accumulation Area

Decontaminate Labware;
Collect Rinsate as Hazardous Waste

Contact Institutional EHS or
Licensed Waste Disposal Company

Provide Waste Information
(Chemical Name, Quantity)

Arrange for Professional
Waste Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of KD 5170 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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